Cas no 1501710-60-6 (4-(3-methylbutan-2-yl)oxyaniline)

• Product Name: 4-(3-methylbutan-2-yl)oxyaniline
• CAS No: 1501710-60-6
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6245716
• PubChem ID: 80390448
• Update Time: 2025-05-19

4-(3-methylbutan-2-yl)oxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylbutan-2-yl)oxyaniline
• AKOS018953499
• 4-[(3-methylbutan-2-yl)oxy]aniline
• 1501710-60-6
• EN300-1294965

• Inchi： 1S/C11H17NO/c1-8(2)9(3)13-11-6-4-10(12)5-7-11/h4-9H,12H2,1-3H3
• InChI Key： AHDPAPVJHYJCCE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C(C)C(C)C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(3-methylbutan-2-yl)oxyaniline

4-(3-methylbutan-2-yl)oxyaniline: A Comprehensive Overview

4-(3-methylbutan-2-yl)oxyaniline, also known by its CAS number 1501710-60-6, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes an aniline group substituted with a 3-methylbutan-2-yl ether moiety. The molecule's structure contributes to its distinctive chemical properties and potential applications in various industries.

The synthesis of 4-(3-methylbutan-2-yl)oxyaniline typically involves a multi-step process, often starting with the preparation of the corresponding ether intermediate. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes. Researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis, such as ether formation and substitution reactions.

One of the most notable applications of this compound is in the field of materials science, where it serves as a precursor for advanced polymers and coatings. The ether group in 4-(3-methylbutan-2-yl)oxyaniline provides excellent compatibility with various polymer matrices, enhancing the mechanical and thermal properties of the resulting materials. Recent studies have demonstrated its potential in developing high-performance adhesives and sealants, particularly in harsh environmental conditions.

In addition to its industrial applications, 4-(3-methylbutan-2-yl)oxyaniline has shown promise in pharmaceutical research. Its structure allows for selective interactions with biological molecules, making it a valuable tool in drug design. Scientists have investigated its role as a building block for bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation.

The chemical stability of 4-(3-methylbutan-2-yl)oxyaniline under various conditions has been extensively studied. Research indicates that the compound exhibits good thermal stability up to 250°C, with minimal degradation observed under standard storage conditions. Its resistance to hydrolysis and oxidation makes it suitable for long-term storage and use in diverse chemical processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-(3-methylbutan-2-yl)oxyaniline. Quantum mechanical calculations have revealed that the molecule's aromaticity plays a crucial role in its reactivity towards electrophilic substitution reactions. These findings have informed the design of more efficient synthetic pathways and reaction conditions.

In conclusion, 4-(3-methylbutan-2-yl)oxyaniline, with its unique chemical properties and versatile applications, remains a focal point in contemporary chemical research. Its role as a key intermediate in polymer synthesis, pharmaceutical development, and material science underscores its importance across multiple disciplines. As research continues to uncover new potential uses and optimized synthesis methods, this compound is poised to make significant contributions to both academic and industrial advancements.